1-Ethyl-4-[(Z)-(4-hexylphenyl)-ONN-azoxy]benzene

• CAS No.: 58391-84-7
• Molecular Formula: C20H26N2O
• Molecular Weight: 310.4 g/mol
• IUPAC Name: (4-ethylphenyl)imino-(4-hexylphenyl)-oxidoazanium
• InChI: InChI=1S/C20H26N2O/c1-3-5-6-7-8-18-11-15-20(16-12-18)22(23)21-19-13-9-17(4-2)10-14-19/h9-16H,3-8H2,1-2H3
• InChI Key: FFBFWYDREPYNSO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=CC=C(C=C1)[N+](=NC2=CC=C(C=C2)CC)[O-]

Description

1-Ethyl-4-[(Z)-(4-hexylphenyl)-ONN-azoxy]benzene is an organic compound that belongs to the class of azoxybenzenes These compounds are characterized by the presence of an azoxy group (-N=N(O)-) attached to a benzene ring

Preparation Methods

The synthesis of 1-Ethyl-4-[(Z)-(4-hexylphenyl)-ONN-azoxy]benzene typically involves a multi-step process. One common method is the electrophilic aromatic substitution reaction, where an ethyl group is introduced to the benzene ring. . Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity.

Chemical Reactions Analysis

1-Ethyl-4-[(Z)-(4-hexylphenyl)-ONN-azoxy]benzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate (KMnO4), leading to the formation of carboxylic acids

Reduction: Reduction reactions can convert the azoxy group to an amine group using reducing agents such as hydrogen in the presence of a catalyst.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the benzene ring, depending on the substituents and reaction conditions.

Common reagents used in these reactions include KMnO4 for oxidation, hydrogen gas for reduction, and various electrophiles or nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-Ethyl-4-[(Z)-(4-hexylphenyl)-ONN-azoxy]benzene has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound’s unique structural features make it a subject of study in biological research, particularly in understanding its interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate for various diseases.

Industry: It is used in the production of specialty chemicals and materials, including polymers and dyes.

Mechanism of Action

The mechanism of action of 1-Ethyl-4-[(Z)-(4-hexylphenyl)-ONN-azoxy]benzene involves its interaction with molecular targets through its azoxy group. The compound can undergo redox reactions, influencing various biochemical pathways. The azoxy group can act as an electron donor or acceptor, modulating the activity of enzymes and other proteins involved in cellular processes .

Comparison with Similar Compounds

1-Ethyl-4-[(Z)-(4-hexylphenyl)-ONN-azoxy]benzene can be compared with other azoxybenzenes, such as:

1,4-Dimethylbenzene: Similar in structure but lacks the azoxy group, making it less reactive in certain chemical reactions

Ethylbenzene: Contains an ethyl group but does not have the azoxy group, limiting its applications in redox reactions.

1-Ethyl-4-ethynylbenzene: Similar in having an ethyl group but differs in the presence of an ethynyl group instead of an azoxy group.